2-ETHOXY-4-{[(5E)-3-METHYL-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}PHENYL 4-FLUOROBENZOATE

• IUPAC Name: [2-ethoxy-4-[(E)-(3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl] 4-fluorobenzoate
• InChI: InChI=1S/C20H16FNO4S2/c1-3-25-16-10-12(11-17-18(23)22(2)20(27)28-17)4-9-15(16)26-19(24)13-5-7-14(21)8-6-13/h4-11H,3H2,1-2H3/b17-11+
• InChI Key: OWSRLBLVWJDUJE-GZTJUZNOSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)C)OC(=O)C3=CC=C(C=C3)F
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=S)S2)C)OC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H16FNO4S2
• Molecular Weight: 417.5 g/mol

Description

2-ETHOXY-4-{[(5E)-3-METHYL-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}PHENYL 4-FLUOROBENZOATE is a complex organic compound with a molecular formula of C20H16FNO4S2 and a molecular weight of 417.474 Da This compound is notable for its unique structure, which includes an ethoxy group, a thiazolidinone ring, and a fluorobenzoate moiety

Preparation Methods

The synthesis of 2-ETHOXY-4-{[(5E)-3-METHYL-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}PHENYL 4-FLUOROBENZOATE typically involves multiple steps. One common synthetic route includes the condensation of 3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene with 2-ethoxy-4-formylphenyl 4-fluorobenzoate under specific reaction conditions . The reaction conditions often involve the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazolidinone ring to its corresponding thiazolidine.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenyl ring, leading to various substituted derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound has shown potential as an antioxidant and has been studied for its biological activity.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-ETHOXY-4-{[(5E)-3-METHYL-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}PHENYL 4-FLUOROBENZOATE involves its interaction with various molecular targets. The compound’s thiazolidinone ring is known to interact with specific enzymes and proteins, potentially inhibiting their activity. This interaction can lead to various biological effects, including antioxidant activity and potential therapeutic benefits .

Comparison with Similar Compounds

Similar compounds to 2-ETHOXY-4-{[(5E)-3-METHYL-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}PHENYL 4-FLUOROBENZOATE include other thiazolidinone derivatives and fluorobenzoate compounds. These compounds share structural similarities but may differ in their specific functional groups and overall molecular structure.